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Compound of Interest

Compound Name: DSPE-Pyrene

cat. No.: B12390110

A-Z Lipids

DSPE-PEG(2000) Pyrene - 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-
[pyrene(polyethylene glycol)-2000] (ammonium salt) - C147H277N2059P - 3054.595 - 179579-
05-8. --INVALID-LINK--

A Technical Guide to Commercial Sources of High-
Purity DSPE-Pyrene

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the commercial sources for high-purity 1,2-
distearoyl-sn-glycero-3-phosphoethanolamine-N-(1-pyrenesulfonyl) (DSPE-pyrene), a
fluorescent phospholipid vital for research and development in drug delivery systems. DSPE-
pyrene is frequently used as a fluorescent probe to characterize the formation and stability of
liposomes and nanoparticles due to the pyrene moiety's sensitivity to its environment.[1]

Commercial Supplier and Product Specifications

The following table summarizes the key quantitative data for DSPE-pyrene and its derivatives
available from various commercial suppliers. This information is critical for selecting the
appropriate material for specific research needs.
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Molecular
. Product . . CAS Storage
Supplier Purity Weight ( .
Name Number Conditions
g/mol )
MedchemExp  DSPE- »
>98% 1018.39 Not Specified -20°C
ress Pyrene
DSPE- "
BroadPharm >95% 1018.4 Not Specified  -20°C
Pyrene
-20°C,
DSPE- - N
Nanocs >95% Not Specified  Not Specified  Protect from
Pyrene ]
light
Creative DSPE-PEG- N »
) >95% Not Specified  Not Specified -20°C
Biolabs Pyrene
DSPE-
Echelon N
o PEG(2000) Not Specified  3054.595 179579-05-8 -20°C
Biosciences
Pyrene
1,2-
) Distearoyl-sn-
Sigma-
_ glycero-3- >99% 748.07 1069-79-0 -20°C
Aldrich
phosphoetha
nolamine
1,2-
APEXBIO Distearoyl-sn-  >98% 748.07 1069-79-0 -20°C
glycero-3-PE
1,2-
Distearoyl-sn-
Larodan Glycero-3- >98% 748.07 1069-79-0 Freezer
Phosphatidyl

ethanolamine

Note: Some suppliers offer DSPE-pyrene conjugated with polyethylene glycol (PEG), which

alters the molecular weight and other properties. The table includes the base DSPE molecule

for reference.
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Experimental Protocols and Methodologies

The synthesis, purification, and application of DSPE-pyrene involve several key experimental
procedures. Below are detailed methodologies for these critical processes.

Synthesis of DSPE-Pyrene

The synthesis of DSPE-pyrene is a multi-step process that begins with the base phospholipid,
DSPE. A common synthetic route involves the conjugation of the pyrene moiety to the primary
amine of the DSPE headgroup.

Materials:

1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE)

Pyrene-1-sulfonyl chloride

Anhydrous solvent (e.g., Dichloromethane, Chloroform)

Tertiary amine base (e.g., Triethylamine)

Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

o Dissolve DSPE in the anhydrous solvent within a flask under an inert atmosphere.

e Add the tertiary amine base to the solution to act as a proton scavenger.

« Slowly add a solution of pyrene-1-sulfonyl chloride in the same solvent to the DSPE solution.

» Allow the reaction to stir at room temperature for a specified time, typically monitored by Thin
Layer Chromatography (TLC) to track the consumption of the starting materials.[2]

e Once the reaction is complete, the solvent is removed under reduced pressure.

e The crude product is then purified using chromatographic techniques.
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Purification by Column Chromatography

Purification is essential to remove unreacted starting materials and byproducts.[2]
Materials:

e Crude DSPE-pyrene

 Silica gel

» Elution solvents (e.g., a gradient of chloroform to methanol)

Procedure:

e Prepare a slurry of silica gel in a non-polar solvent and pack it into a glass column.[2]

» Dissolve the crude DSPE-pyrene in a minimal amount of the initial elution solvent and load it
onto the column.[2]

o Elute the column with a solvent gradient, starting with a non-polar solvent and gradually
increasing the polarity.

o Collect fractions and analyze them by TLC to identify those containing the pure product.

o Combine the pure fractions and evaporate the solvent to yield the purified DSPE-pyrene.

Characterization and Quality Control

The identity and purity of the synthesized DSPE-pyrene are confirmed using various analytical
techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3P NMR are used for structural
elucidation, confirming the presence of the stearoyl chains, the glycerol backbone, the
phosphoethanolamine headgroup, and the attached pyrene moiety.

e Mass Spectrometry (MS): This technique is used to confirm the molecular weight of the final
product.
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» High-Performance Liquid Chromatography (HPLC): HPLC, particularly reverse-phase HPLC
(RP-HPLC), is a powerful tool for assessing the purity of the final product.

Application: Formation of Pyrene-Labeled Liposomes

DSPE-pyrene is commonly incorporated into liposomal formulations to study their properties.
Materials:

e Primary lipid (e.g., DSPC, Cholesterol)

e DSPE-pyrene

» Buffer solution (e.g., PBS)

Procedure:

Dissolve the primary lipids and a small molar percentage of DSPE-pyrene in a suitable
organic solvent (e.g., chloroform).

o Create a thin lipid film by evaporating the solvent under a stream of nitrogen, followed by
drying under vacuum.

» Hydrate the lipid film with the buffer solution by vortexing or sonication. This process leads to
the self-assembly of lipids into liposomes with DSPE-pyrene incorporated into the bilayer.

e The resulting liposomes can be analyzed using fluorescence spectroscopy to study their
formation, stability, and fusion events.

Visualizations: Workflows and Pathways

The following diagrams illustrate key experimental workflows and conceptual pathways related
to the use of DSPE-pyrene.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12390110?utm_src=pdf-body
https://www.benchchem.com/product/b12390110?utm_src=pdf-body
https://www.benchchem.com/product/b12390110?utm_src=pdf-body
https://www.benchchem.com/product/b12390110?utm_src=pdf-body
https://www.benchchem.com/product/b12390110?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis & Purification

Conjugation Reaction

yrene *‘
L Liposome Formulation & Analysis
Lipid Film Formation Hydration with Buffer Py

Click to download full resolution via product page

Caption: Experimental workflow for DSPE-pyrene synthesis and liposome formulation.
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Caption: Conceptual pathway for targeted drug delivery using lipid-based nanoparticles.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12390110?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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